4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate

Specification

• CAS No.: 107133-34-6
• Molecular Formula: C29H40O5
• Molecular Weight: 468.6 g/mol
• IUPAC Name: [4-[[(2S,3S)-3-propyloxiran-2-yl]methoxy]phenyl] 4-decoxybenzoate
• Standard InChI: InChI=1S/C29H40O5/c1-3-5-6-7-8-9-10-11-21-31-24-15-13-23(14-16-24)29(30)33-26-19-17-25(18-20-26)32-22-28-27(34-28)12-4-2/h13-20,27-28H,3-12,21-22H2,1-2H3/t27-,28-/m0/s1
• Standard InChI Key: SDWUPBPBMWMRLN-NSOVKSMOSA-N
• Isomeric SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OC[C@H]3[C@@H](O3)CCC
• SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCC3C(O3)CCC
• Canonical SMILES: CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCC3C(O3)CCC

Introduction

Chemical Identity and Structure

4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate, identified by CAS number 107133-34-6, is a complex organic compound with liquid crystalline properties. The molecular structure contains several key functional groups including an epoxy ring with defined stereochemistry, phenyl groups, and a benzoate ester linkage.

Structural Identifiers

The compound features a stereochemically defined structure with the following molecular identifiers:

Identifier Type	Value
Molecular Formula	C₂₉H₄₀O₅
Molecular Weight	468.625 g/mol
SMILES	CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OC[C@H]3C@@HCCC
InChI	InChI=1S/C29H40O5/c1-3-5-6-7-8-9-10-11-21-31-24-15-13-23(14-16-24)29(30)33-26-19-17-25(18-20-26)32-22-28-27(34-28)12-4-2/h13-20,27-28H,3-12,21-22H2,1-2H3/t27-,28-/m0/s1
InChIKey	SDWUPBPBMWMRLN-NSOVKSMOSA-N

The compound contains an (S,S) configuration at the epoxide ring, which is crucial for its specific liquid crystalline behavior.

Alternative Names

This compound is known by several synonyms in the scientific literature:

• WP 46

• [4-[[(2S,3S)-3-propyloxiran-2-yl]methoxy]phenyl] 4-decoxybenzoate

• 4-(((2S,3S)-3-Propyloxiran-2-yl)methoxy)phenyl 4-(decyloxy)benzoate

Physicochemical Properties

The physical and chemical properties of 4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate are important for understanding its behavior in various applications and research contexts.

Physical Properties

Property	Value
Physical State	Not specified in source material
Density	1.055 g/cm³
Boiling Point	588.5°C at 760 mmHg
Melting Point	Not available
Flash Point	247.7°C
Refractive Index	1.523
Vapor Pressure	7.92E-14 mmHg at 25°C

These physical properties indicate a high-boiling, low-volatility compound with substantial thermal stability, typical of liquid crystalline materials.

Precautionary Element	Details
Precautionary Statements	P261-P264-P271-P280-P302+P352-P305+P351+P338
Safety Statements	26-37/39
Personal Protective Equipment	Dust mask type N95 (US), Eyeshields, Gloves
Transport Classification	NONH for all modes of transport

These precautions emphasize the importance of avoiding inhalation of dust or vapors, preventing skin and eye contact, and using appropriate personal protective equipment when handling the compound.

Research Applications

4-[(S,S)-2,3-Epoxyhexyloxy]phenyl 4-(decyloxy)benzoate has been the subject of significant scientific investigation, particularly in the field of liquid crystal physics.

Ferroelectric Liquid Crystal Behavior

The compound is classified as a ferroelectric liquid crystal, which is a specialized category of liquid crystals exhibiting spontaneous polarization that can be reoriented by an applied electric field. The specific stereochemistry of the epoxide group (S,S configuration) is critical for the expression of these properties.